Cas no 24373-79-3 (3-butyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea)

• Product Name: 3-butyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea
• CAS No: 24373-79-3
• MF: C₉H₁₈N₂O₃S
• MW: 234.315821170807
• CID: 6127040
• PubChem ID: 3091621
• Update Time: 2025-11-01

3-butyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-butyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea
• 1-butyl-3-(1,1-dioxidotetrahydrothiophen-3-yl)urea
• Urea, N-butyl-N'-(tetrahydro-1,1-dioxido-3-thienyl)-
• 24373-79-3
• AKOS000270032
• AKOS016039631
• 1-butyl-3-(1,1-dioxothiolan-3-yl)urea
• F1068-0371
• EU-0013381

• Inchi： 1S/C9H18N2O3S/c1-2-3-5-10-9(12)11-8-4-6-15(13,14)7-8/h8H,2-7H2,1H3,(H2,10,11,12)
• InChI Key： BGPJXCBFPIRIDB-UHFFFAOYSA-N
• SMILES： N(CCCC)C(NC1CCS(=O)(=O)C1)=O

Computed Properties

• Exact Mass: 234.10381361g/mol
• Monoisotopic Mass: 234.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 515.0±39.0 °C(Predicted)
• pka: 12.87±0.20(Predicted)

Additional information on 3-butyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea

3-butyl-1-(1,1-dioxo-1λ6-thiolan-3-yl)urea: A Comprehensive Overview

CAS No. 24373-79-3, commonly referred to as 3-butyl-1-(1,1-dioxo-1λ6-thiolan-3-yl)urea, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is derived from its chemical structure, which includes a urea group attached to a substituted thiolane ring.

The thiolane ring in this compound is a five-membered heterocyclic structure containing sulfur, which contributes to its stability and reactivity. The presence of the dioxo group within the thiolane ring further enhances its chemical properties, making it a versatile building block for synthesizing more complex molecules. Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with various bioactive agents.

One of the most notable aspects of CAS No. 24373-79-3 is its synthesis methodology. Researchers have developed efficient routes to synthesize this compound, often utilizing organocatalytic reactions or transition metal-catalyzed processes. These methods not only improve the yield but also reduce the environmental impact compared to traditional synthesis techniques. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using palladium catalysts to achieve high purity and selectivity in the synthesis of this compound.

The application of 3-butyl-1-(1,1-dioxo-1λ6-thiolan-3-yl)urea extends beyond pharmaceuticals. Its unique properties make it a valuable component in polymer chemistry, where it can be used as a crosslinking agent or a modifier to enhance the mechanical properties of polymers. Recent advancements in polymer science have explored its role in creating biodegradable materials, which are increasingly sought after in sustainable manufacturing practices.

In terms of toxicity and environmental impact, studies have shown that this compound exhibits low toxicity under standard conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health. Regulatory bodies are closely monitoring these findings to ensure compliance with safety standards and guidelines.

The future of CAS No. 24373-79-3 looks promising as researchers continue to uncover new applications and optimize its synthesis processes. Collaborative efforts between academic institutions and industry leaders are expected to drive innovation and expand its utility across multiple sectors.